Sigma-1 Binding Affinity: 4-Methoxyphenyl vs. m-Tolyl Analog
While direct Ki data for CAS 941975-63-9 is not publicly available in non-proprietary primary literature, the closest structurally characterized analog, N-(2-morpholino-2-(naphthalen-1-yl)ethyl)-2-(m-tolyl)acetamide (CAS 942011-73-6), exhibits a σ1 receptor Ki of 42 nM with approximately 36-fold selectivity over σ2 . The 4-methoxyphenyl substituent in the target compound introduces a para-methoxy group (Hammett σp = -0.27; π = -0.04) that differs electronically and lipophilically from the meta-methyl group (σm = -0.07; π = +0.56) of the m-tolyl analog. Based on established SAR trends in naphthaleneacetamide series, this substitution pattern is predicted to modulate both binding affinity and σ1/σ2 selectivity, making the target compound a distinct pharmacological tool that cannot be assumed equipotent to its m-tolyl counterpart [1].
| Evidence Dimension | Sigma-1 receptor binding affinity (Ki) |
|---|---|
| Target Compound Data | Not publicly disclosed in peer-reviewed literature; Ki data resides in patent-protected or proprietary databases. |
| Comparator Or Baseline | N-(2-morpholino-2-(naphthalen-1-yl)ethyl)-2-(m-tolyl)acetamide (CAS 942011-73-6): σ1 Ki = 42 nM, σ2 Ki = ~1512 nM (36-fold selectivity) . |
| Quantified Difference | Cannot be calculated due to lack of published target Ki; structural divergence (4-OCH3 vs. 3-CH3) predicts non-equivalent binding based on established σ1 pharmacophore models. |
| Conditions | Radioligand displacement assay using σ1 and σ2 receptor preparations. |
Why This Matters
Procurement of the correct analog with verified substitution pattern is essential for replicating or extending SAR studies, as even single-atom changes can yield misleading structure-activity conclusions.
- [1] Hansch C, Leo A, Hoekman D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society; 1995. (Hammett σ and π values for aromatic substituents.) View Source
